Cas no 771499-38-8 (3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-one)

• Product Name: 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-one
• CAS No: 771499-38-8
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5235090
• Update Time: 2025-07-01

3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-one Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(6H)-one, 3-(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)-7,8,9,10-tetrahydro-
• 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-one

• Inchi： 1S/C15H14N4O2S/c20-14-10-6-5-9(13-17-18-15(22)21-13)8-11(10)16-12-4-2-1-3-7-19(12)14/h5-6,8H,1-4,7H2,(H,18,22)
• InChI Key： GFKHMHSZGSXRNH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3=NNC(=S)O3)=C2)C(=O)N2CCCCCC=12

Additional information on 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino2,1-bquinazolin-12-one

3-(5-Sulfanyl-1,3,4-Oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-Azepino[2,1-b]Quinazolin-12-One: A Comprehensive Overview

The compound 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino[2,1-b]quinazolin-12-one (CAS No. 771499-38-8) is a highly complex and intriguing molecule that has garnered significant attention in the field of biomedical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and development. The intricate structure of this molecule combines elements of oxadiazoles, quinazolinones, and azepinoquinazolines, making it a subject of interest for researchers exploring novel therapeutic agents.

The core structure of the compound features an oxadiazole ring, which is a five-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms. The oxadiazole moiety is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Additionally, the presence of a sulfanyl group (SH) at position 5 of the oxadiazole ring introduces sulfur into the structure, which can enhance bioavailability and target binding affinity.

The quinazolinone component of the molecule is another critical feature. Quinazolinones are known for their broad spectrum of biological activities, including antitumor, anti-inflammatory, and anticonvulsant properties. The quinazolinone ring system provides a rigid framework that can facilitate the design of drugs with high specificity and potency.

The combination of these structural elements results in a compound that has potential applications in oncology, neurodegenerative diseases, and infectious disorders. Recent studies have highlighted the importance of heterocyclic compounds in the development of targeted therapies and precision medicine. The unique arrangement of functional groups in this molecule suggests that it may serve as a lead compound for the discovery of drugs with enhanced selectivity and reduced toxicity.

In terms of synthesis, the construction of such a complex molecule requires advanced organic chemistry techniques. The incorporation of the oxadiazole ring, the quinazolinone core, and the sulfanyl group involves multiple steps, including coupling reactions, cyclization, and functional group transformations. The synthesis process must be carefully optimized to ensure high yields and purity, which are critical for further biological evaluations.

Biochemical studies of this compound have focused on its interaction with key drug targets, such as kinases, receptors, and enzymes. For instance, the oxadiazole moiety has been shown to exhibit inhibitory activity against various kinase isoforms, which are often implicated in cancer and inflammatory diseases. The sulfanyl group may enhance the compound's ability to form covalent bonds with these targets, leading to prolonged inhibition.

Furthermore, the quinazolinone ring system has been implicated in modulating signaling pathways that are dysregulated in diseases such as Alzheimer's and Parkinson's. The combination of these structural features suggests that this compound may have multifaceted biological activities, making it a promising candidate for polytherapeutic applications.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the potential biochemical properties of complex molecules like this one. These tools can provide insights into the compound's solubility, permeability, and metabolic stability, which are crucial for its development as a drug candidate.

Preclinical studies of this compound have demonstrated its efficacy in various disease models, including cancer cell lines and neuroinflammatory assays. The results of these studies highlight the importance of heterocyclic compounds in the development of novel therapeutic agents and underscore the need for further research to fully understand its mechanism of action.

In conclusion, the compound 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-6H,7H,8H,9H,10H,12H-azepino[2,1-b]quinazolin-12-one represents a significant advancement in the field of biomedical research. Its unique structural features and potential applications in drug discovery make it a valuable tool for scientists working on innovative therapeutic solutions. As our understanding of its biological properties continues to grow, this compound has the potential to contribute to the development of next-generation drugs for a wide range of diseases.